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Compound of Interest

rac-1,2-Distearoyl-3-
Compound Name:
chloropropanediol

Cat. No.: B133658

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of rac-1,2-Distearoyl-3-chloropropanediol, a significant lipid molecule in various
research applications. This document includes key chemical data, experimental protocols for its
synthesis and analysis, and a discussion of its potential role in biological systems and drug
development.

Core Chemical Properties

rac-1,2-Distearoyl-3-chloropropanediol is a diacylglycerol derivative where the hydroxyl
groups at positions 1 and 2 of the glycerol backbone are esterified with stearic acid, and the
hydroxyl group at position 3 is substituted with a chlorine atom. It is classified as a chlorinated
lipid and is of interest in food science, toxicology, and biomedical research.
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Property Value Source(s)
Molecular Formula C39H75ClO4 [1112]
Molecular Weight 643.46 g/mol [1][2]

CAS Number 72468-92-9 [11[3]
Physical State Solid [2]

Purity Typically >95% - >99% [2][3]1[4]
Storage Temperature -20°C [2]

Melting Point Data not available

Boiling Point Data not available

Soluble in organic solvents
Solubility such as chloroform (inferred [5]

from similar lipids)

Synthesis and Experimental Protocols

While a specific, detailed protocol for the synthesis of rac-1,2-Distearoyl-3-chloropropanediol
is not readily available in the public domain, a logical synthetic approach involves the
esterification of 3-chloro-1,2-propanediol with stearoyl chloride.

Logical Synthesis Workflow

The synthesis can be conceptualized as a two-step process: the preparation of the acylating
agent (stearoyl chloride) followed by the esterification of the glycerol derivative.
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Step 1: Preparation of Stearoyl Chloride

Stearic Acid

Thionyl Chloride

Acyl Chloride Formation

Step 2: Esterification

Stearoyl Chloride 3-Chloro-1,2-propanediol Pyridine (Base)

Esterification

rac-1,2-Distearoyl-3-chloropropanediol
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GC-MS Analysis

Data Analysis and
Quantification
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Downstream Cellular Effects:
- Pro-inflammatory responses
- Altered cell signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b133658?utm_src=pdf-body-img
https://www.benchchem.com/product/b133658?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

[dcchemicals.com]

1. rac-1,2-Distearoyl-3-chloropropanediol |CAS 72468-92-9|DC Chemicals

e 2.rac-1,2-Distearoyl-3-chloropropanediol, 72468-92-9 | BroadPharm [broadpharm.com]

e 3. rac-1,2-Distearoyl-3-chloropropanediol | LGC Standards [lgcstandards.com]

e 4. rac-1,2-Distearoyl-3-chloropropanediol - CRM LABSTANDARD [crmlabstandard.com]

» 5. Diacylglycerol generated in CHO cell plasma membrane by phospholipase C is used for
triacylglycerol synthesis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to rac-1,2-Distearoyl-3-
chloropropanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133658#rac-1-2-distearoyl-3-chloropropanediol-

chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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